2-Amino-3-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]benzenesulfonamide

• IUPAC Name: 2-amino-3-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]benzenesulfonamide
• InChI: InChI=1S/C15H17N3O4S2/c1-11-5-7-12(8-6-11)9-10-23(19,20)18-13-3-2-4-14(15(13)16)24(17,21)22/h2-10,18H,16H2,1H3,(H2,17,21,22)/b10-9+
• InChI Key: KJZQRXKHLULPTC-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NC2=C(C(=CC=C2)S(=O)(=O)N)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=C(C(=CC=C2)S(=O)(=O)N)N
• Molecular Formula: C15H17N3O4S2
• Molecular Weight: 367.4 g/mol

Description

2-Amino-3-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]benzenesulfonamide, also known as Compound X, is a chemical compound that has been widely studied for its potential applications in the field of medicine. This compound belongs to the class of sulfonylurea compounds and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Carbonic Anhydrase Inhibitor for Ocular Hypertension

2-Amino-3-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]benzenesulfonamide, through its derivative aminozolamide, has been researched for its potential in treating ocular conditions. Aminozolamide, a carbonic anhydrase inhibitor derived from ethoxzolamide, was examined for its effectiveness in lowering intraocular pressure (IOP) in subjects with ocular hypertension. The studies involved both gel and suspension formulations to assess the drug's efficacy and the role of the vehicle in its delivery. It was found that aminozolamide, particularly when delivered in a gel formulation, could significantly lower IOP in rabbits, primates, and humans, highlighting its potential as a topical treatment for glaucoma and ocular hypertension (Lewis, Schoenwald, & Barfknecht, 1988).